Cas no 1094454-64-4 ()
structure
Product Name:
CAS No:1094454-64-4
MF:C8H7N5
MW:173.174679994583
CID:6770454
PubChem ID:43134524
Update Time:2024-03-03
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C8H7N5/c9-8-12-7(5-11-13-8)6-2-1-3-10-4-6/h1-5H,(H2,9,12,13)
- InChI Key： IJTATPRPGVVNJQ-UHFFFAOYSA-N
- SMILES： N1C(N)=NN=CC=1C1C=NC=CC=1
Computed Properties
- Exact Mass: 173.07014524g/mol
- Monoisotopic Mass: 173.07014524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 77.6Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P027XG3-50mg |
5-(pyridin-3-yl)-1,2,4-triazin-3-amine |
1094454-64-4 | 95% | 50mg |
$335.00 | 2023-12-26 | |
| 1PlusChem | 1P027XG3-100mg |
5-(pyridin-3-yl)-1,2,4-triazin-3-amine |
1094454-64-4 | 95% | 100mg |
$485.00 | 2023-12-26 | |
| 1PlusChem | 1P027XG3-250mg |
5-(pyridin-3-yl)-1,2,4-triazin-3-amine |
1094454-64-4 | 95% | 250mg |
$664.00 | 2023-12-26 | |
| 1PlusChem | 1P027XG3-500mg |
5-(pyridin-3-yl)-1,2,4-triazin-3-amine |
1094454-64-4 | 95% | 500mg |
$1012.00 | 2023-12-26 | |
| 1PlusChem | 1P027XG3-1g |
5-(pyridin-3-yl)-1,2,4-triazin-3-amine |
1094454-64-4 | 95% | 1g |
$1281.00 | 2023-12-26 | |
| 1PlusChem | 1P027XG3-2.5g |
5-(pyridin-3-yl)-1,2,4-triazin-3-amine |
1094454-64-4 | 95% | 2.5g |
$2449.00 | 2023-12-26 | |
| 1PlusChem | 1P027XG3-5g |
5-(pyridin-3-yl)-1,2,4-triazin-3-amine |
1094454-64-4 | 95% | 5g |
$3595.00 | 2023-12-26 | |
| 1PlusChem | 1P027XG3-10g |
5-(pyridin-3-yl)-1,2,4-triazin-3-amine |
1094454-64-4 | 95% | 10g |
$5298.00 | 2023-12-26 |
Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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